Cas no 2221988-52-7 ((1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride)

(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride structure
2221988-52-7 structure
Product Name:(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride
CAS No:2221988-52-7
MF:C7H16Cl2N2
MW:199.121339797974
MDL:MFCD31556104
CID:5071028
PubChem ID:134129709
Update Time:2026-03-01

(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
    • (1s,6r)-8-methyl-3,8-diazabicyclo[4.2.0]octane 2hcl
    • (1S,6R)-8-Methyl-3,8-diazabicyclo[4.2.0]octane diHCl
    • (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride
    • CS-0184050
    • AS-37599
    • AKOS037643832
    • MFCD31556104
    • (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octanedihydrochloride
    • 2221988-52-7
    • MDL: MFCD31556104
    • Inchi: 1S/C7H14N2.2ClH/c1-9-5-6-2-3-8-4-7(6)9;;/h6-8H,2-5H2,1H3;2*1H/t6-,7-;;/m1../s1
    • InChI Key: BAKUHFJICYNYRD-GPJOBVNKSA-N
    • SMILES: Cl.Cl.N1(C)C[C@H]2CCNC[C@@H]12

Computed Properties

  • Exact Mass: 198.0690539 g/mol
  • Monoisotopic Mass: 198.0690539 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 114
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 15.3
  • Molecular Weight: 199.12

(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB542304-100 mg
(1S,6R)-8-Methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride; .
2221988-52-7
100mg
€520.70 2023-06-14
abcr
AB542304-250 mg
(1S,6R)-8-Methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride; .
2221988-52-7
250mg
€998.40 2023-06-14
Chemenu
CM361983-100mg
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 95%+
100mg
$*** 2023-03-29
Chemenu
CM361983-250mg
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 95%+
250mg
$*** 2023-03-29
Chemenu
CM361983-500mg
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 95%+
500mg
$*** 2023-03-29
Chemenu
CM361983-1g
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 95%+
1g
$*** 2023-03-29
Chemenu
CM361983-5g
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 95%+
5g
$*** 2023-03-29
eNovation Chemicals LLC
D590465-100mg
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 97%
100mg
$365 2024-05-23
eNovation Chemicals LLC
D590465-250MG
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 97%
250mg
$550 2024-05-23
eNovation Chemicals LLC
D590465-500MG
(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane dihydrochloride
2221988-52-7 97%
500mg
$830 2024-05-23

Additional information on (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane;dihydrochloride

Introduction to (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; Dihydrochloride (CAS No. 2221988-52-7)

(1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride (CAS No. 2221988-52-7) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazabicyclo derivatives, which are known for their potential therapeutic applications due to their ability to modulate various biological processes.

The chemical structure of (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride features a bicyclic ring system with two nitrogen atoms and an 8-methyl substituent, making it a promising candidate for the development of novel drugs. The presence of the dihydrochloride salt form enhances its solubility and stability, which are crucial factors for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride in various therapeutic areas. One notable area of research is its potential as a modulator of the central nervous system (CNS). Studies have shown that this compound can interact with specific receptors and ion channels, leading to potential applications in the treatment of neurological disorders such as anxiety, depression, and neurodegenerative diseases.

In addition to its CNS activity, (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis.

The pharmacokinetic properties of (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride have been extensively studied to optimize its use in drug development. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its efficacy and safety in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride in various therapeutic indications. Early results from these trials have been promising, with the compound demonstrating good tolerability and a favorable safety profile.

The synthesis of (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride involves a series of well-defined chemical reactions that ensure high purity and yield. The synthetic route typically involves the formation of the bicyclic ring system followed by functional group modifications to introduce the 8-methyl substituent and the dihydrochloride salt form.

In conclusion, (1S,6R)-8-methyl-3,8-diazabicyclo[4.2.0]octane; dihydrochloride (CAS No. 2221988-52-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.